Cas no 943894-82-4 ((S)-3-Amino-1-(tert-butyl)pyrrolidin-2-one)

• Product Name: (S)-3-Amino-1-(tert-butyl)pyrrolidin-2-one
• CAS No: 943894-82-4
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 4823139
• Update Time: 2025-11-05

(S)-3-Amino-1-(tert-butyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-1-(tert-butyl)pyrrolidin-2-one

• Inchi： 1S/C8H16N2O/c1-8(2,3)10-5-4-6(9)7(10)11/h6H,4-5,9H2,1-3H3/t6-/m0/s1
• InChI Key： FDAXMCBBSSNYSW-LURJTMIESA-N
• SMILES： O=C1[C@H](CCN1C(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 0
• Topological Polar Surface Area: 46.3

Additional information on (S)-3-Amino-1-(tert-butyl)pyrrolidin-2-one

The Compound CAS No. 943894-82-4: (S)-3-Amino-1-(tert-butyl)pyrrolidin-2-one

(S)-3-Amino-1-(tert-butyl)pyrrolidin-2-one, identified by the CAS registry number 943894-82-4, is a versatile organic compound with significant applications in various fields, particularly in pharmaceuticals and organic synthesis. This compound is a derivative of pyrrolidinone, a five-membered lactam, and its structure features an amino group at the 3-position and a bulky tert-butyl group at the 1-position. The stereochemistry at the chiral center is specified as (S), which plays a crucial role in its biological activity and chemical reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (S)-3-Amino-1-(tert-butyl)pyrrolidin-2-one. Researchers have explored various methodologies, including asymmetric catalysis and enzymatic approaches, to achieve high enantiomeric excess (ee) in its production. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process, aligning with the growing demand for sustainable chemical manufacturing.

The compound's unique structure makes it an attractive building block in drug discovery. Its amino group can act as a nucleophile in various reactions, such as amidation and alkylation, facilitating the construction of complex molecular architectures. Moreover, the tert-butyl group provides steric bulk, which can influence the compound's pharmacokinetic properties, such as absorption and metabolism. Recent studies have highlighted its potential as a precursor for bioactive molecules targeting neurodegenerative diseases and cancer.

In terms of applications, (S)-3-Amino-1-(tert-butyl)pyrrolidin-2-one has been extensively used in peptide synthesis due to its ability to form stable amide bonds under mild conditions. This property has made it a valuable reagent in solid-phase peptide synthesis (SPPS), where it serves as a protecting group for amino acids. Additionally, its role in medicinal chemistry has been bolstered by its compatibility with modern analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Recent research has also focused on the optimization of reaction conditions for synthesizing derivatives of (S)-3-Amino-1-(tert-butyl)pyrrolidin-2-one. For instance, microwave-assisted synthesis has been employed to accelerate reaction rates while maintaining product quality. Such innovations have significantly reduced production times and costs, making this compound more accessible for large-scale applications.

The compound's stability under physiological conditions has further enhanced its utility in drug delivery systems. Its ability to withstand enzymatic degradation allows it to serve as a carrier for bioactive agents, ensuring controlled release and improved therapeutic outcomes. This characteristic has been leveraged in developing targeted drug delivery systems for chronic diseases.

In conclusion, (S)-3-Amino-1-(tert-butyl)pyrrolidin-2-one (CAS No. 943894-82-4) stands out as a pivotal molecule in contemporary organic chemistry and pharmacology. Its structural features, coupled with advancements in synthetic methodologies and application-oriented research, position it as a key player in advancing therapeutic interventions and chemical innovation.